calcium sucrose phosphate
calcium sucrose phosphate
Brand Name:
Vulcanchem
CAS No.:
12676-30-1
VCID:
VC0084505
InChI:
InChI=1S/C12H22O11.Ca.H3O4P/c13-1-4-6(16)8(18)9(19)11(21-4)23-12(3-15)10(20)7(17)5(2-14)22-12;;1-5(2,3)4/h4-11,13-20H,1-3H2;;(H3,1,2,3,4)/q;+2;/p-2/t4-,5-,6-,7-,8+,9-,10+,11-,12+;;/m1../s1
SMILES:
C(C1C(C(C(C(O1)OC2(C(C(C(O2)CO)O)O)CO)O)O)O)O.OP(=O)([O-])[O-].[Ca+2]
Molecular Formula:
C12H23CaO15P
Molecular Weight:
478.35 g/mol
calcium sucrose phosphate
CAS No.: 12676-30-1
Main Products
VCID: VC0084505
Molecular Formula: C12H23CaO15P
Molecular Weight: 478.35 g/mol
CAS No. | 12676-30-1 |
---|---|
Product Name | calcium sucrose phosphate |
Molecular Formula | C12H23CaO15P |
Molecular Weight | 478.35 g/mol |
IUPAC Name | calcium;(2R,3R,4S,5S,6R)-2-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;hydrogen phosphate |
Standard InChI | InChI=1S/C12H22O11.Ca.H3O4P/c13-1-4-6(16)8(18)9(19)11(21-4)23-12(3-15)10(20)7(17)5(2-14)22-12;;1-5(2,3)4/h4-11,13-20H,1-3H2;;(H3,1,2,3,4)/q;+2;/p-2/t4-,5-,6-,7-,8+,9-,10+,11-,12+;;/m1../s1 |
Standard InChIKey | KBFVUAOIGKSBPT-HCJAYUHRSA-L |
Isomeric SMILES | C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)CO)O)O)CO)O)O)O)O.OP(=O)([O-])[O-].[Ca+2] |
SMILES | C(C1C(C(C(C(O1)OC2(C(C(C(O2)CO)O)O)CO)O)O)O)O.OP(=O)([O-])[O-].[Ca+2] |
Canonical SMILES | C(C1C(C(C(C(O1)OC2(C(C(C(O2)CO)O)O)CO)O)O)O)O.OP(=O)([O-])[O-].[Ca+2] |
Synonyms | calcium sucrose phosphate |
PubChem Compound | 3080682 |
Last Modified | Dec 23 2021 |
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